Cas no 20810-22-4 (2-Heptene,1,1-diethoxy-)

• Product Name: 2-Heptene,1,1-diethoxy-
• CAS No: 20810-22-4
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• MDL: MFCD32876167
• CID: 285859
• PubChem ID: 89392
• Update Time: 2025-10-22

2-Heptene,1,1-diethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Heptene,1,1-diethoxy-
• 1,1-Diethoxyhept-2-ene
• 20810-22-4
• NS00026741
• 2-Heptene, 1,1-diethoxy-
• SCHEMBL3774781
• EINECS 244-052-4
• DTXSID1066655

• MDL： MFCD32876167
• Inchi： 1S/C11H22O2/c1-4-7-8-9-10-11(12-5-2)13-6-3/h9-11H,4-8H2,1-3H3
• InChI Key： KRGSSSXWOINHKZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C=CCCCC)OCC

Computed Properties

• Exact Mass: 186.16206
• Monoisotopic Mass: 186.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.859
• Boiling Point: 228.2°C at 760 mmHg
• Flash Point: 66.2°C
• Refractive Index: 1.434
• PSA: 18.46

Additional information on 2-Heptene,1,1-diethoxy-

Comprehensive Overview of 2-Heptene,1,1-diethoxy- (CAS No. 20810-22-4): Properties, Applications, and Industry Insights

2-Heptene,1,1-diethoxy- (CAS No. 20810-22-4) is a specialized organic compound belonging to the class of acetal derivatives. This colorless to pale yellow liquid is characterized by its unique molecular structure, combining a heptene backbone with diethoxy functional groups. The compound's chemical formula C11H22O2 and molecular weight 186.29 g/mol make it particularly interesting for various industrial applications, especially in the flavor and fragrance industry and as a specialty solvent.

The growing interest in 2-Heptene,1,1-diethoxy- aligns with current market trends favoring green chemistry solutions and bio-based intermediates. Researchers frequently search for "acetal compounds in fragrance formulation" or "sustainable alternatives to traditional solvents," highlighting the compound's relevance in modern applications. Its low volatility and compatibility with organic matrices make it valuable for creating long-lasting scent profiles, addressing the consumer demand for extended-release fragrances in personal care products.

From a technical perspective, 2-Heptene,1,1-diethoxy- demonstrates excellent solvation properties for resins and polymers, answering industry queries about "high-performance coating additives." The compound's balanced hydrophobicity allows it to function as a reaction medium in certain organic syntheses, particularly where moisture-sensitive conditions are required. Recent patent literature reveals innovative uses in electronic material formulations, responding to the surge in searches for "specialty chemicals for electronics manufacturing."

Quality specifications for CAS 20810-22-4 typically include ≥98% purity by GC analysis, with strict controls on residual acidity and water content. Analytical techniques like GC-MS and FTIR spectroscopy are commonly employed for characterization, addressing common questions about "how to identify acetal compounds." The compound's storage stability under nitrogen atmosphere makes it suitable for long-term inventory, a crucial factor for industrial buyers researching "chemical shelf life optimization."

Market intelligence indicates rising demand for 2-Heptene,1,1-diethoxy- in Asia-Pacific regions, particularly for cosmetic ingredient applications. This correlates with increased searches for "novel fragrance fixatives" and "clean beauty formulations." The compound's regulatory status under REACH and other global chemical inventories makes it attractive for formulators seeking compliant ingredients, answering frequent queries about "EU-compliant specialty chemicals."

In research settings, 20810-22-4 serves as a valuable building block for more complex molecules. Its reactivity patterns are subjects of ongoing studies, particularly in asymmetric synthesis applications. The scientific community shows growing interest in its potential as a chiral auxiliary, reflected in academic searches for "acetal applications in stereoselective synthesis." These developments position 2-Heptene,1,1-diethoxy- as a compound with significant future growth potential in both industrial and academic spheres.

Manufacturing processes for CAS 20810-22-4 typically involve acid-catalyzed condensation reactions between appropriate aldehyde precursors and ethanol. Industry professionals often search for "acetal production methods" and "process optimization techniques," indicating strong technical interest in production aspects. The compound's moderate boiling point (typically 210-215°C) and controlled viscosity make it suitable for precise dispensing in automated formulation systems.

Environmental considerations for 2-Heptene,1,1-diethoxy- include its biodegradation profile and eco-toxicity data, addressing increasing searches for "green chemical alternatives." While not classified as hazardous under current regulations, proper handling procedures and engineering controls are recommended during industrial use. The compound's compatibility with recycling processes in certain applications makes it relevant to circular economy discussions, particularly in response to queries about "sustainable chemical manufacturing."

Future research directions for 20810-22-4 may explore its potential in energy storage systems and advanced material science, areas generating numerous "emerging chemical applications" searches. The compound's structural versatility offers opportunities for derivatization, potentially yielding new materials with tailored properties. As analytical techniques advance, deeper understanding of its structure-activity relationships may unlock additional functional applications in diverse technological fields.